Cas no 34319-22-7 (N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide)

• Product name: N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide
• CAS No: 34319-22-7
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 1463103
• PubChem ID: 36746

N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide
• 2-benzofurancarboxamide, N-(4-methoxyphenyl)-3-methyl-
• 2-BENZOFURANCARBOXAMIDE, N-(p-METHOXYPHENYL)-3-METHYL-
• F1701-0006
• 34319-22-7
• UNII-S2ZFQ9R1ML
• N-(p-Methoxyphenyl)-3-methyl-2-benzofurancarboxamide
• DTXSID80187883
• S2ZFQ9R1ML
• BAS 03303118
• CCG-279301
• SR-01000364390
• Z28137544
• N-(4-Methoxyphenyl)-3-methyl-2-benzofurancarboxamide
• N-p-Anisyl-3-methylbenzofuran-2-carboxamide
• N-(4-methoxyphenyl)-3-methylbenzofuran-2-carboxamide
• AKOS000527852
• STK865728
• SR-01000364390-1

• Inchi： InChI=1S/C17H15NO3/c1-11-14-5-3-4-6-15(14)21-16(11)17(19)18-12-7-9-13(20-2)10-8-12/h3-10H,1-2H3,(H,18,19)
• InChI Key： JXMSJEIXLQENFY-UHFFFAOYSA-N
• SMILES： CC1=C(OC2=CC=CC=C12)C(=O)NC3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 51.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide (CAS No. 34319-22-7)

N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide, with the CAS number 34319-22-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to by its systematic name, belongs to the benzofuran carboxamide family, a class known for its diverse biological activities and applications in drug development. Researchers are particularly interested in its potential as a bioactive scaffold due to its unique structural features, including the methoxyphenyl and methyl-benzofuran moieties.

The growing interest in N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide aligns with current trends in small molecule drug discovery and medicinal chemistry. With the rise of targeted therapies and precision medicine, compounds like this are being explored for their potential to modulate specific biological pathways. Recent studies have highlighted its relevance in neurodegenerative disease research and anti-inflammatory applications, making it a subject of frequent queries in academic and pharmaceutical databases.

From a structural perspective, the benzofuran core of this compound contributes to its pharmacokinetic properties, such as metabolic stability and membrane permeability. The 4-methoxyphenyl substituent further enhances its binding affinity to certain biological targets, a feature often searched by researchers investigating structure-activity relationships (SAR). These characteristics make it a valuable reference compound for high-throughput screening campaigns and lead optimization studies.

In the context of green chemistry and sustainable synthesis, CAS 34319-22-7 has also been discussed in forums focusing on atom-economical reactions and catalytic processes. Its synthesis typically involves amide coupling strategies, a topic frequently searched by organic chemists looking for mild reaction conditions and high-yielding protocols. The compound's crystallographic data and spectroscopic properties are often referenced in computational chemistry studies investigating molecular interactions.

The analytical characterization of N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy – all common search terms among quality control specialists. Its physicochemical properties, including solubility profiles and thermal stability, are frequently documented in preformulation studies for potential pharmaceutical applications.

With increasing interest in heterocyclic compounds and their therapeutic potential, this benzofuran derivative continues to appear in literature searches related to kinase inhibitors and GPCR modulators. Its molecular weight (269.3 g/mol) and lipophilicity parameters make it particularly relevant to discussions about blood-brain barrier penetration – a hot topic in CNS drug development circles.

From a commercial perspective, CAS 34319-22-7 is listed in numerous chemical catalogs as a research-grade compound, with purity specifications being a common search parameter among procurement specialists. The compound's storage conditions and handling guidelines are frequently accessed information in laboratory settings, reflecting practical concerns in compound management workflows.

In the broader context of chemical biology, this molecule serves as an interesting case study for molecular docking simulations and virtual screening approaches. Its hydrogen bonding capacity and aromatic stacking potential are often analyzed in computational studies, making related technical terms popular in cheminformatics searches.

The patent landscape surrounding benzofuran carboxamides reveals growing intellectual property activity, particularly in areas of metabolic disorder therapeutics and age-related diseases. This has led to increased searches for prior art involving 34319-22-7 by IP professionals in the pharmaceutical sector.

As research into N-(4-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide continues, new applications are emerging in material science, particularly in the development of organic semiconductors and photovoltaic materials. The compound's electronic properties and conjugated system make it a subject of interest in these cutting-edge fields, aligning with current trends toward sustainable energy solutions.